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Introduction

Flupyrimin is a novel insecticide developed by Meiji Seika Pharma that acts as an antagonist
of the nicotinic acetylcholine receptor (hAAChR) in insects.[1][2] Its unique mode of action and
favorable safety profile, particularly concerning pollinators, make it a significant compound in
the field of pest management.[2] This technical guide provides a comprehensive overview of
the core physicochemical properties of Flupyrimin, details the experimental protocols for their
determination, and illustrates its mechanism of action through signaling pathway diagrams.

Physicochemical Data

A summary of the key physicochemical properties of Flupyrimin is presented below. These
parameters are crucial for understanding its environmental fate, bioavailability, and formulation
development.
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Property Value Reference
(E)-N-(1-((6-chloropyridin-3-
Y methyl)pyridin-2(1H)-
IUPAC Name y_) YOpy (H) [1]
ylidene)-2,2,2-
trifluoroacetamide
CAS Number 1689566-03-7 [1]
Molecular Formula C13HoCIF3Ns0 [1]
Molecular Weight 315.68 g/mol [1]
Appearance White to off-white powder/solid  [3][4]
Melting Point 156.6 — 157.1 °C [3114]
. _ 298 °C (Predicted: 386.8+52.0
Boiling Point [3][5]
OC)
Vapor Pressure <2.2x 1075 Pa (at 25 °C) [3][4]

) 1.547 g/cm3 (at 20 °C)
Density - [3](5]
(Predicted: 1.39+0.1 g/cm3)

Water Solubility 167 mg/L (at 20 °C) [3114]

Partition Coefficient (n-
1.68 (at 25 °C) [3]
octanol/water), log P

Experimental Protocols

The determination of the physicochemical properties of a chemical substance like Flupyrimin
is guided by internationally recognized standardized protocols, such as those published by the
Organisation for Economic Co-operation and Development (OECD). These guidelines ensure
data quality and comparability across different laboratories.

Melting Point/Melting Range (OECD Guideline 102)

The melting point of Flupyrimin is determined to identify the temperature at which it transitions
from a solid to a liquid state. Several methods are available, including the capillary tube

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://books.google.com.hk/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=PaZSMMhZVQYC&redir_esc=y
https://books.google.com.hk/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=PaZSMMhZVQYC&redir_esc=y
https://books.google.com.hk/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=PaZSMMhZVQYC&redir_esc=y
https://books.google.com.hk/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=PaZSMMhZVQYC&redir_esc=y
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/publications/test-no-107-partition-coefficient-n-octanol-water-shake-flask-method_9789264069626-en.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/publications/test-no-107-partition-coefficient-n-octanol-water-shake-flask-method_9789264069626-en.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.benchchem.com/product/b15616513?utm_src=pdf-body
https://www.benchchem.com/product/b15616513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

method, hot-stage microscopy, and differential scanning calorimetry (DSC). For a crystalline
solid like Flupyrimin, DSC is a common and accurate method.

 Principle: DSC measures the difference in heat flow between the sample and a reference as
a function of temperature. An endothermic peak is observed at the melting point.

o Apparatus: A differential scanning calorimeter equipped with a furnace, sample and
reference pans, and a data acquisition system.

e Procedure:

o Asmall, accurately weighed sample of Flupyrimin (typically 1-5 mg) is placed in an
aluminum pan and hermetically sealed.

o An empty sealed pan is used as a reference.

o The sample and reference are heated at a constant rate (e.g., 10 °C/min) in a controlled
atmosphere (e.g., nitrogen).

o The heat flow to the sample is monitored, and the onset and peak of the melting
endotherm are recorded to determine the melting range and point.

Boiling Point (OECD Guideline 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. For substances like Flupyrimin with a high boiling point,
methods that can accommodate this are necessary. The dynamic method, which also allows for
vapor pressure determination, is suitable.

» Principle: The boiling point is determined by measuring the temperature at which the
substance boils while being heated under a controlled pressure.

o Apparatus: A boiling flask, a heating mantle, a condenser, a thermometer or thermocouple,
and a pressure measurement device.

e Procedure:

o The Flupyrimin sample is placed in the boiling flask.
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o The pressure in the apparatus is set to a specific value (e.g., atmospheric pressure).
o The sample is heated, and the temperature is recorded continuously.

o The boiling point is the temperature at which boiling is observed to be stable and the
temperature reading remains constant.

Vapor Pressure (OECD Guideline 104)

Vapor pressure is a measure of a substance's volatility. For compounds with low volatility like
Flupyrimin, sensitive methods are required. The gas saturation method is appropriate for
determining low vapor pressures.

» Principle: A stream of inert gas is passed through or over the substance at a known flow rate
and temperature, allowing it to become saturated with the vapor of the substance. The
amount of vaporized substance is then determined, and the vapor pressure is calculated.

o Apparatus: A gas flow control system, a saturation chamber containing the test substance, a
trapping system to collect the vapor, and an analytical instrument (e.g., gas chromatography)
to quantify the trapped substance.

e Procedure:

o A known amount of Flupyrimin is placed in the saturation chamber, which is maintained at
a constant temperature.

o A controlled flow of an inert gas (e.g., nitrogen) is passed through the chamber for a
specific duration.

o The vaporized Flupyrimin is collected in a suitable trap (e.g., a sorbent tube).
o The amount of Flupyrimin in the trap is quantified analytically.

o The vapor pressure is calculated using the ideal gas law and the measured mass of the
substance, the volume of gas passed, and the temperature.

Water Solubility (OECD Guideline 105)
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Water solubility is a critical parameter for assessing the environmental distribution of a
pesticide. The flask method is suitable for substances with solubilities in the range of
Flupyrimin.

e Principle: An excess amount of the test substance is equilibrated with water at a constant
temperature. The concentration of the substance in the aqueous phase is then determined
after separating the undissolved solid.

o Apparatus: A constant temperature bath with a shaker, flasks with stoppers, and an analytical
instrument (e.g., High-Performance Liquid Chromatography - HPLC) for concentration
measurement.

e Procedure:

o An amount of Flupyrimin in excess of its expected solubility is added to a flask containing
a known volume of water.

o The flask is sealed and agitated in a constant temperature bath for a sufficient period to
reach equilibrium (e.g., 24-48 hours).

o The mixture is then allowed to stand to allow the undissolved solid to settle.

o A sample of the clear aqueous phase is taken, and if necessary, centrifuged or filtered to
remove any suspended particles.

o The concentration of Flupyrimin in the aqueous sample is determined using a suitable
analytical method like HPLC.

Partition Coefficient (n-octanol/water) (OECD Guideline
107/117)

The n-octanol/water partition coefficient (log P) is a measure of a chemical's lipophilicity and is
a key parameter for predicting its bioaccumulation potential. The Shake Flask Method (OECD
107) or the HPLC Method (OECD 117) can be used.

 Principle (Shake Flask Method): The test substance is dissolved in a mixture of n-octanol
and water, and the mixture is shaken to allow for partitioning between the two phases. The
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concentrations of the substance in each phase are then measured at equilibrium.

Apparatus (Shake Flask Method): A constant temperature shaker, separatory funnels or
centrifuge tubes, and an analytical instrument for concentration determination.

Procedure (Shake Flask Method):
o A solution of Flupyrimin is prepared in either n-octanol or water.

o This solution is mixed with the other solvent in a separatory funnel at a defined volume
ratio.

o The funnel is shaken vigorously for a set period and then allowed to stand for phase
separation, often aided by centrifugation.

o Samples are taken from both the n-octanol and water layers.
o The concentration of Flupyrimin in each phase is determined analytically.

o The partition coefficient (P) is calculated as the ratio of the concentration in n-octanol to
the concentration in water. The logarithm of P (log P) is then reported.

Principle (HPLC Method): The retention time of the test substance on a reverse-phase HPLC
column is correlated with the known log P values of a series of reference compounds.

Apparatus (HPLC Method): An HPLC system with a reverse-phase column (e.g., C18) and a
suitable detector (e.g., UV-Vis).

Procedure (HPLC Method):

[e]

A calibration curve is generated by injecting a series of standard compounds with known
log P values and recording their retention times.

[e]

A solution of Flupyrimin is then injected under the same chromatographic conditions.

o

The retention time of Flupyrimin is measured.

[¢]

The log P of Flupyrimin is determined by interpolation from the calibration curve.
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Signaling Pathway and Experimental Workflow
Mechanism of Action: nAChR Antagonism

Flupyrimin acts as a competitive antagonist at the insect nicotinic acetylcholine receptor
(nAChR).[1][2] In the insect central nervous system, acetylcholine is a major excitatory
neurotransmitter. When acetylcholine binds to nAChRs on the postsynaptic membrane, it
causes the ion channel to open, leading to an influx of cations (primarily Na* and Ca2*) and
depolarization of the neuron, which propagates the nerve impulse. Flupyrimin competes with
acetylcholine for the same binding site on the receptor. By binding to the receptor, Flupyrimin
prevents acetylcholine from binding and activating the channel. This blockage of the nAChR
inhibits the excitatory signaling, leading to paralysis and death of the insect.[2][6]
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Caption: Mechanism of action of Flupyrimin as a nAChR antagonist.

Generic Experimental Workflow for Physicochemical
Property Determination

The following diagram illustrates a generalized workflow for determining a physicochemical
property of a substance like Flupyrimin, based on OECD guidelines.
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Caption: Generalized workflow for physicochemical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 103 ... - OECD -
Google [EZ [books.google.com.hk]

e 2. 0ecd.org [oecd.org]
o 3. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]

o 4. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture
Organization of the United Nations [fao.org]

» 5. oecd.org [oecd.org]

e 6. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 104: Vapour ... - OECD
- Google Books [books.google.at]

« To cite this document: BenchChem. [Physicochemical Properties of Flupyrimin: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616513#physicochemical-properties-of-flupyrimin-
insecticide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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